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Abstract
NTRC 0066-0 is a potent and selective inhibitor of Threonine Tyrosine Kinase (TTK), a critical

regulator of the spindle assembly checkpoint during mitosis.[1][2][3] Its role in cell cycle control

makes it a compound of significant interest in cancer research.[1][2] These application notes

provide detailed information on the solubility of NTRC 0066-0 in Dimethyl Sulfoxide (DMSO)

and other common laboratory solvents, along with protocols for its handling and use in

experimental settings.

Solubility of NTRC 0066-0
The solubility of a compound is a critical factor for in vitro and in vivo studies. Below is a

summary of the known solubility of NTRC 0066-0.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 20.83[1] 36.82[1]

Requires sonication

and warming to 60°C

for complete

dissolution. Use of

newly opened,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[1]

Other Organic

Solvents

Data not publicly

available

Data not publicly

available

Qualitatively

described as "soluble

in organic solvents".

[4]

Water
Data not publicly

available

Data not publicly

available

Described as having

"limited solubility in

water".[4]

General Solubility Observations
NTRC 0066-0 is a lipophilic molecule, which is consistent with its good solubility in DMSO and

other organic solvents, and limited solubility in aqueous solutions. For most in vitro cell-based

assays, a concentrated stock solution in DMSO is prepared and subsequently diluted in an

aqueous culture medium. It is crucial to ensure that the final concentration of DMSO in the

assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NTRC 0066-0 in DMSO.
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Materials:

NTRC 0066-0 (Molecular Weight: 565.71 g/mol )

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Vortex mixer

Water bath sonicator

Heater block or water bath capable of maintaining 60°C

Sterile, amber microcentrifuge tubes

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of NTRC 0066-0 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.66 mg of NTRC 0066-0.

Adding Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the NTRC 0066-0 powder.

Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes to initiate

dissolution.

Sonication and Heating: To ensure complete dissolution, place the vial in a water bath

sonicator for 10-15 minutes. Following sonication, heat the solution to 60°C for 10 minutes.

[1] Periodically vortex the solution during this process.

Visual Inspection: After the dissolution procedure, visually inspect the solution to ensure that

no particulate matter is present. The solution should be clear.

Aliquoting and Storage: Once fully dissolved, allow the solution to cool to room temperature.

Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes to

minimize freeze-thaw cycles and protect from light.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

General Protocol for Determining Kinetic Solubility in
Aqueous Buffers
This protocol provides a general method for assessing the kinetic solubility of NTRC 0066-0 in

a relevant aqueous buffer (e.g., Phosphate Buffered Saline, PBS) for in vitro assays.

Materials:

NTRC 0066-0 stock solution in DMSO (e.g., 10 mM)

Aqueous buffer of choice (e.g., PBS, pH 7.4)

96-well clear-bottom plate

Multichannel pipette

Plate reader capable of measuring absorbance (turbidity)

Procedure:

Prepare Serial Dilutions: Prepare a series of dilutions of the NTRC 0066-0 stock solution in

DMSO. For example, a 2-fold serial dilution from 10 mM down to 0.156 mM.

Dispense Aqueous Buffer: Add a fixed volume of the aqueous buffer to the wells of the 96-

well plate (e.g., 198 µL).

Add Compound Dilutions: Transfer a small volume (e.g., 2 µL) of each DMSO dilution of

NTRC 0066-0 to the corresponding wells containing the aqueous buffer. This will result in a

final DMSO concentration of 1%.

Include Controls: Prepare control wells containing the aqueous buffer with the same final

concentration of DMSO but without the compound.

Equilibration: Seal the plate and incubate at room temperature for 1-2 hours to allow the

solution to equilibrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/ntrc-0066-0.html
https://www.benchchem.com/product/b15605873?utm_src=pdf-body
https://www.benchchem.com/product/b15605873?utm_src=pdf-body
https://www.benchchem.com/product/b15605873?utm_src=pdf-body
https://www.benchchem.com/product/b15605873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure Turbidity: Measure the absorbance of each well at a wavelength where the

compound does not absorb (e.g., 620 nm) to assess turbidity.

Determine Kinetic Solubility: The kinetic solubility is defined as the highest concentration of

the compound that does not result in a significant increase in turbidity compared to the

DMSO-only control wells.

Signaling Pathway and Experimental Workflow
NTRC 0066-0 Mechanism of Action
NTRC 0066-0 is a selective inhibitor of Threonine Tyrosine Kinase (TTK), also known as

Monopolar Spindle 1 (Mps1). TTK is a key component of the spindle assembly checkpoint

(SAC), a crucial cellular mechanism that ensures the proper segregation of chromosomes

during mitosis. By inhibiting TTK, NTRC 0066-0 disrupts the SAC, leading to premature

anaphase entry, chromosome missegregation, and ultimately, cell death in rapidly dividing

cancer cells.
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Caption: Mechanism of action of NTRC 0066-0.
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Experimental Workflow for Solubility Determination
The following diagram illustrates a typical workflow for determining the solubility of a small

molecule inhibitor like NTRC 0066-0.

Preparation Solubility Determination

Weigh Compound Add Solvent (e.g., DMSO) Dissolve
(Vortex, Sonicate, Heat)

Prepare Serial Dilutions
in Solvent

Stock Solution Add to Aqueous Buffer Equilibrate Measure Turbidity
(Absorbance) Analyze Data Kinetic SolubilityDetermine

Click to download full resolution via product page

Caption: Workflow for kinetic solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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